Cas no 14446-76-5 (Piperidine,1,3,5-trimethyl-, (3R,5S)-rel-)
14446-76-5 structure
Product Name:Piperidine,1,3,5-trimethyl-, (3R,5S)-rel-
Piperidine,1,3,5-trimethyl-, (3R,5S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,1,3,5-trimethyl-, (3R,5S)-rel-
- 1,3,5-Trimethylpiperidine
- piperidine, 1,3,5-trimethyl-, (3R,5R)-
- (3R,5R)-1,3,5-trimethylpiperidine
- 14446-76-5
- SCHEMBL13241215
- cis-1,3,5-Trimethylpiperidine
- Piperidine, 1,3,5-trimethyl-, (3R,5S)-rel-
- (3R,5S)-rel-1,3,5-Trimethylpiperidine
- (3R,5S)-1,3,5-trimethylpiperidine
-
- Inchi: 1S/C8H17N/c1-7-4-8(2)6-9(3)5-7/h7-8H,4-6H2,1-3H3/t7-,8+
- InChI Key: IGJDIGJIINCEDE-OCAPTIKFSA-N
- SMILES: N1(C)C[C@@H](C)C[C@@H](C)C1
Computed Properties
- Exact Mass: 127.136
- Monoisotopic Mass: 127.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2A^2
- XLogP3: 2
Experimental Properties
- Density: 0.807
- Boiling Point: 140.4°Cat760mmHg
- Flash Point: 32.4°C
- Refractive Index: 1.43
Piperidine,1,3,5-trimethyl-, (3R,5S)-rel- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
14446-76-5 (Piperidine,1,3,5-trimethyl-, (3R,5S)-rel-) Related Products
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- 1193-12-0(3,3-Dimethylpiperidine)
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- 35794-11-7(3,5-Dimethylpiperidine)
- 100-76-5(Quinuclidine)
- 126579-26-8(methyl[(piperidin-4-yl)methyl]amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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